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Compound of Interest

Compound Name: 2-Naphthohydrazide

Cat. No.: B185666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Naphthohydrazide is an aromatic organic compound featuring a naphthalene ring linked to a

hydrazide functional group. This structure serves as a valuable scaffold in medicinal chemistry

and materials science. The presence of the reactive hydrazide moiety allows for the synthesis

of a wide array of derivatives, most notably hydrazones, which exhibit a broad spectrum of

biological activities. This technical guide provides a comprehensive overview of the chemical

properties, structure, and key experimental methodologies related to 2-Naphthohydrazide and

its derivatives.

Chemical Structure and Identification
The fundamental structure of 2-Naphthohydrazide consists of a naphthalene bicyclic system

where a carbohydrazide group is attached at the C-2 position.

Structural Representations:

IUPAC Name: naphthalene-2-carbohydrazide[1]

Molecular Formula: C₁₁H₁₀N₂O[1]
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Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NN

InChI: InChI=1S/C11H10N2O/c12-13-11(14)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,12H2,

(H,13,14)

Physicochemical Properties
Quantitative physical data for the unsubstituted 2-Naphthohydrazide is not readily available in

the cited literature. However, data for its closely related derivatives provide valuable insights

into its expected properties.

Property Value Compound Source

Molecular Weight 186.21 g/mol 2-Naphthohydrazide [1]

Melting Point 205-208 °C
3-Hydroxy-2-

naphthoic hydrazide

Melting Point 50 °C

N'-(1,3-

dimethylbutylidene)-3-

hydroxy-2-

naphthohydrazide

[2]

Solubility

Soluble in polar

solvents like ethanol

and dimethyl

sulfoxide.

3-Hydroxy-2-

naphthohydrazide
[3]

Appearance
Typically exists as a

crystalline solid.

3-Hydroxy-2-

naphthohydrazide
[3]

Experimental Protocols
Synthesis of 2-Naphthohydrazide via Hydrazinolysis of
Methyl 2-Naphthoate
A common and effective method for the synthesis of 2-Naphthohydrazide is the hydrazinolysis

of the corresponding ester, methyl 2-naphthoate.[4]
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Materials:

Methyl 2-naphthoate

Hydrazine hydrate (85% or higher)

Ethanol (absolute)

Standard reflux apparatus

Filtration equipment

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

methyl 2-naphthoate (1 equivalent) in ethanol.

Add hydrazine hydrate (2-10 equivalents) to the solution.

Heat the reaction mixture to reflux and maintain for 8-12 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The product, 2-Naphthohydrazide, will often precipitate out of the solution upon cooling.

Collect the solid product by filtration and wash with a small amount of cold ethanol to remove

any unreacted starting materials.

The crude product can be further purified by recrystallization from a suitable solvent, such as

ethanol.

Note: The yield and purity of the product can be influenced by the reaction time, temperature,

and the ratio of reactants.

Reactions and Applications
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The primary reactivity of 2-Naphthohydrazide is centered around the nucleophilic nature of the

terminal nitrogen atom of the hydrazide group. This allows for facile condensation reactions

with aldehydes and ketones to form stable hydrazone derivatives.[5] These hydrazones are of

significant interest due to their diverse biological activities, including antimicrobial,

anticonvulsant, anti-inflammatory, and anticancer properties.

General Synthesis of 2-Naphthohydrazone Derivatives
The synthesis of hydrazones from 2-Naphthohydrazide is a straightforward condensation

reaction.

2-Naphthohydrazide

Condensation Reaction
(Reflux)

Aldehyde or Ketone
(R1-C(=O)-R2)

Solvent
(e.g., Ethanol)

Acid Catalyst
(optional)

2-Naphthohydrazone
(Naphthyl-C(=O)NHN=CR1R2)

Water (H₂O)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Naphthohydrazones.

Conclusion
2-Naphthohydrazide is a key building block in the development of novel compounds with

significant therapeutic potential. Its straightforward synthesis and the versatile reactivity of the

hydrazide group make it an attractive starting material for the generation of large libraries of

hydrazone derivatives. Further research into the quantitative structure-activity relationships of
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these derivatives will undoubtedly lead to the discovery of new and more potent therapeutic

agents. The data and protocols presented in this guide are intended to support researchers in

their efforts to explore the full potential of this valuable chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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